Cas no 20926-48-1 (N-(4-methoxyphenyl)-5-methyl-5-nitro-1,3,2-dioxaphosphinan-2-amine 2-oxide)

• Product name: N-(4-methoxyphenyl)-5-methyl-5-nitro-1,3,2-dioxaphosphinan-2-amine 2-oxide
• CAS No: 20926-48-1
• MF: C₁₁H₁₅N₂O₆P
• MW: 302.220363855362
• CID: 910785
• PubChem ID: 265592

N-(4-methoxyphenyl)-5-methyl-5-nitro-1,3,2-dioxaphosphinan-2-amine 2-oxide Chemical and Physical Properties

Names and Identifiers

• N-(4-methoxyphenyl)-5-methyl-5-nitro-1,3,2-dioxaphosphinan-2-amine 2-oxide
• 2-(4-Methoxyanilino)-5-methyl-5-nitro-1,3,2lambda~5~-dioxaphosphinan-2-one
• DTXSID90943194
• NSC-101787
• 20926-48-1
• NSC101787

• Inchi： InChI=1S/C11H15N2O6P/c1-11(13(14)15)7-18-20(16,19-8-11)12-9-3-5-10(17-2)6-4-9/h3-6H,7-8H2,1-2H3,(H,12,16)
• InChI Key： PCZBFATYDHCIMM-UHFFFAOYSA-N
• SMILES： CC1(COP(=O)(OC1)NC2=CC=C(C=C2)OC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 302.06685
• Monoisotopic Mass: 302.067
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 103Ų
• XLogP3: 1.1

Experimental Properties

• Density: 1.38
• Boiling Point: 417.8°C at 760 mmHg
• Flash Point: 206.5°C
• Refractive Index: 1.551
• PSA: 99.93
• LogP: 2.89360